Cas no 1805555-73-0 (Ethyl 2-(difluoromethyl)-3-methoxy-6-nitropyridine-4-carboxylate)

• Product Name: Ethyl 2-(difluoromethyl)-3-methoxy-6-nitropyridine-4-carboxylate
• CAS No: 1805555-73-0
• MF: C₁₀H₁₀F₂N₂O₅
• MW: 276.193609714508
• CID: 4896398
• Update Time: 2025-10-28

Ethyl 2-(difluoromethyl)-3-methoxy-6-nitropyridine-4-carboxylate Chemical and Physical Properties

Names and Identifiers

• Ethyl 2-(difluoromethyl)-3-methoxy-6-nitropyridine-4-carboxylate

• Inchi： 1S/C10H10F2N2O5/c1-3-19-10(15)5-4-6(14(16)17)13-7(9(11)12)8(5)18-2/h4,9H,3H2,1-2H3
• InChI Key： GIYQKOPAMTXQJV-UHFFFAOYSA-N
• SMILES： FC(C1C(=C(C(=O)OCC)C=C([N+](=O)[O-])N=1)OC)F

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 19
• Rotatable Bond Count: 5
• Complexity: 336
• XLogP3: 1.9
• Topological Polar Surface Area: 94.2

Additional information on Ethyl 2-(difluoromethyl)-3-methoxy-6-nitropyridine-4-carboxylate

Comprehensive Overview of Ethyl 2-(difluoromethyl)-3-methoxy-6-nitropyridine-4-carboxylate (CAS No. 1805555-73-0)

Ethyl 2-(difluoromethyl)-3-methoxy-6-nitropyridine-4-carboxylate (CAS No. 1805555-73-0) is a specialized pyridine derivative with significant applications in pharmaceutical and agrochemical research. This compound features a unique molecular structure, combining a difluoromethyl group, a methoxy substituent, and a nitro functionality, which contribute to its reactivity and versatility in synthetic chemistry. Researchers and industry professionals are increasingly interested in this compound due to its potential role in developing novel bioactive molecules.

The growing demand for pyridine-based intermediates in drug discovery has placed compounds like Ethyl 2-(difluoromethyl)-3-methoxy-6-nitropyridine-4-carboxylate at the forefront of modern organic synthesis. Its CAS No. 1805555-73-0 is frequently searched in academic databases and chemical supplier platforms, reflecting its relevance in high-value research. Recent trends highlight its utility in designing enzyme inhibitors and antimicrobial agents, aligning with global efforts to address antibiotic resistance and other pressing health challenges.

From a synthetic perspective, the difluoromethyl moiety in this compound is particularly noteworthy. Fluorinated compounds are gaining traction due to their enhanced metabolic stability and bioavailability, making them attractive candidates for pharmaceutical development. The nitro group further expands its applicability, serving as a precursor for reduced amine derivatives or as an electrophile in nucleophilic substitution reactions. These properties make CAS No. 1805555-73-0 a valuable building block in medicinal chemistry.

In agrochemical research, Ethyl 2-(difluoromethyl)-3-methoxy-6-nitropyridine-4-carboxylate is explored for its potential as a pesticide intermediate. The integration of methoxy and nitro groups into pyridine scaffolds has been linked to improved herbicidal and fungicidal activities. As sustainable agriculture becomes a priority, the development of eco-friendly crop protection agents relies heavily on such advanced chemical entities.

The compound’s physicochemical properties, including solubility, stability, and reactivity, are critical for its practical applications. Analytical techniques such as HPLC, NMR, and mass spectrometry are routinely employed to characterize CAS No. 1805555-73-0, ensuring its purity and suitability for research. These methodologies are frequently discussed in scientific forums, underscoring the importance of quality control in chemical synthesis.

Looking ahead, the versatility of Ethyl 2-(difluoromethyl)-3-methoxy-6-nitropyridine-4-carboxylate positions it as a key player in interdisciplinary research. Whether in drug discovery, material science, or agrochemical innovation, this compound exemplifies the convergence of structural complexity and functional utility. Its CAS No. 1805555-73-0 will likely remain a focal point for researchers seeking to unlock new possibilities in synthetic and applied chemistry.